Cas no 898771-53-4 (3'-Azetidinomethyl-2-thiomethylbenzophenone)
898771-53-4 structure
Product Name:3'-Azetidinomethyl-2-thiomethylbenzophenone
CAS No:898771-53-4
MF:C18H19NOS
MW:297.414563417435
MDL:MFCD03842077
CID:994192
PubChem ID:24724851
Update Time:2025-08-04
3'-Azetidinomethyl-2-thiomethylbenzophenone Chemical and Physical Properties
Names and Identifiers
-
- [3-(azetidin-1-ylmethyl)phenyl]-(2-methylsulfanylphenyl)methanone
- 3'-AZETIDINOMETHYL-2-THIOMETHYLBENZOPHENONE
- (3-(Azetidin-1-ylmethyl)phenyl)(2-(methylthio)phenyl)methanone
- {3-[(Azetidin-1-yl)methyl]phenyl}[2-(methylsulfanyl)phenyl]methanone
- AKOS016020477
- DTXSID90643248
- SB51634
- 898771-53-4
- 1-({3-[2-(METHYLSULFANYL)BENZOYL]PHENYL}METHYL)AZETIDINE
- MFCD03842077
- 3'-Azetidinomethyl-2-thiomethylbenzophenone
-
- MDL: MFCD03842077
- Inchi: 1S/C18H19NOS/c1-21-17-9-3-2-8-16(17)18(20)15-7-4-6-14(12-15)13-19-10-5-11-19/h2-4,6-9,12H,5,10-11,13H2,1H3
- InChI Key: UBTHTRCPKNXYSZ-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC=CC=1C(C1=CC=CC(=C1)CN1CCC1)=O
Computed Properties
- Exact Mass: 297.11900
- Monoisotopic Mass: 297.11873540g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 45.6Ų
Experimental Properties
- Density: 1.2
- Boiling Point: 458.2°C at 760 mmHg
- Flash Point: 230.9°C
- Refractive Index: 1.644
- PSA: 45.61000
- LogP: 3.78310
3'-Azetidinomethyl-2-thiomethylbenzophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A095865-250mg |
3'-Azetidinomethyl-2-thiomethylbenzophenone |
898771-53-4 | 250mg |
$ 440.00 | 2022-06-08 | ||
| TRC | A095865-500mg |
3'-Azetidinomethyl-2-thiomethylbenzophenone |
898771-53-4 | 500mg |
$ 735.00 | 2022-06-08 | ||
| Chemenu | CM284288-1g |
(3-(Azetidin-1-ylmethyl)phenyl)(2-(methylthio)phenyl)methanone |
898771-53-4 | 95% | 1g |
$409 | 2021-06-09 | |
| Chemenu | CM284288-5g |
(3-(Azetidin-1-ylmethyl)phenyl)(2-(methylthio)phenyl)methanone |
898771-53-4 | 95% | 5g |
$1320 | 2021-06-09 | |
| Chemenu | CM284288-1g |
(3-(Azetidin-1-ylmethyl)phenyl)(2-(methylthio)phenyl)methanone |
898771-53-4 | 95% | 1g |
$450 | 2023-03-07 | |
| abcr | AB364863-1 g |
3'-Azetidinomethyl-2-thiomethylbenzophenone, 97%; . |
898771-53-4 | 97% | 1 g |
€932.90 | 2023-07-19 | |
| abcr | AB364863-2 g |
3'-Azetidinomethyl-2-thiomethylbenzophenone, 97%; . |
898771-53-4 | 97% | 2 g |
€1,677.00 | 2023-07-19 | |
| abcr | AB364863-1g |
3'-Azetidinomethyl-2-thiomethylbenzophenone, 97%; . |
898771-53-4 | 97% | 1g |
€932.10 | 2025-04-15 | |
| abcr | AB364863-2g |
3'-Azetidinomethyl-2-thiomethylbenzophenone, 97%; . |
898771-53-4 | 97% | 2g |
€1674.30 | 2025-04-15 | |
| A2B Chem LLC | AH90083-1g |
(3-(Azetidin-1-ylmethyl)phenyl)(2-(methylthio)phenyl)methanone |
898771-53-4 | 97% | 1g |
$644.00 | 2024-04-19 |
3'-Azetidinomethyl-2-thiomethylbenzophenone Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:898771-53-4)3'-Azetidinomethyl-2-thiomethylbenzophenone
Order Number:A1190430
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:12
Price ($):393.0
Email:sales@amadischem.com
3'-Azetidinomethyl-2-thiomethylbenzophenone Related Literature
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:898771-53-4)3'-Azetidinomethyl-2-thiomethylbenzophenone
Purity:99%
Quantity:1g
Price ($):393.0